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Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of AJ2-71, a selective inhibitor of the solute carrier family 15 member A4 (SLC15A4).
[1][2] Adherence to these guidelines is crucial for maintaining the compound's integrity and
ensuring reproducible experimental outcomes in inflammation research.[1][2] The protocols
herein cover the preparation of a primary stock solution in dimethyl sulfoxide (DMSQO) and
subsequent storage for both short- and long-term use.

Chemical Properties and Solubility

AJ2-71 is a small molecule inhibitor with the chemical formula C20H16N4 and a molecular
weight of 312.37 g/mol .[3] For optimal use, understanding its solubility and stability is
paramount. The following table summarizes the key quantitative data for AJ2-71.
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Parameter Value Source
Molecular Formula C20H16Na

Molecular Weight 312.37 g/mol

CAS Number 2700323-17-5

Appearance Solid [4]
Primary Solvent Dimethyl sulfoxide (DMSO)

Storage (Powder) -20°C for up to 3 years

-80°C for up to 1 year; -20°C
Storage (Solvent) for up to 1 month [1]

Short-term Storage 4°C for up to 1 week

Experimental Protocols

Protocol 1: Preparation of AJ2-71 Stock Solution (10 mM
in DMSO)

This protocol describes the preparation of a 10 mM stock solution of AJ2-71 in DMSO.
Materials:

e AJ2-71 powder

e Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile pipette tips

Procedure:
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o Equilibration: Allow the vial of AJ2-71 powder to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh out the desired amount of AJ2-71 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 3.12 mg of AJ2-71 (Molecular Weight = 312.37).

e Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial
containing the AJ2-71 powder. For the 3.12 mg of AJ2-71, add 1 mL of DMSO.

» Dissolution: Cap the vial securely and vortex the solution until the AJ2-71 powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication
can be used to aid dissolution if necessary.[3] Visually inspect the solution to ensure there
are no visible particulates.

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterilized by filtering through a 0.22 um chemical-resistant (e.g., PTFE) syringe filter.
However, as DMSO itself has sterilizing properties, this is often not necessary.[3]

Protocol 2: Storage and Handling of AJ2-71 Stock
Solution

Proper storage is critical to maintain the stability and activity of the AJ2-71 stock solution.
Long-Term Storage:
e For long-term storage (up to 1 year), the stock solution should be stored at -80°C.[3]

« Itis highly recommended to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles, which can degrade the compound.[3][1]

Short-Term Storage:
o For frequent use, aliquots of the stock solution can be stored at 4°C for up to one week.[3]

 Alternatively, for storage up to one month, aliquots can be kept at -20°C.[1]
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Handling:

» When retrieving the stock solution from the freezer, allow the vial to equilibrate to room
temperature before opening.

» Before preparing working solutions, briefly vortex the stock solution to ensure homogeneity.

e Forin vivo experiments, it is recommended to prepare fresh working solutions daily.[1] A
common formulation involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline.[3]

Visual Workflow

The following diagram illustrates the workflow for the preparation and storage of the AJ2-71
stock solution.

Workflow for AJ2-71 Stock Solution Preparation and Storage

Stock Solution Preparation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]
e 2.AJ2-71 - MedChem Express [bioscience.co.uk]
e 3. AJ2-71 | TargetMol [targetmol.com]

e 4. AJ2-71 | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [Application Notes and Protocols for AJ2-71 Stock
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929903#aj2-71-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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